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Compound of Interest

Compound Name: 2,3-Dichloro-2-butene

Cat. No.: B073511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

2,3-dichloro-2-butene as a chemical intermediate. It includes safety information, physical and

chemical properties, a detailed protocol for a key synthetic application, and expected analytical

data.

Compound Information and Safety
2,3-Dichloro-2-butene is a halogenated alkene that exists as two geometric isomers: (Z)- (cis)

and (E)- (trans). It is a versatile chemical intermediate used in organic synthesis.

Physical and Chemical Properties:
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Property Value References

Molecular Formula C₄H₆Cl₂ [1]

Molecular Weight 124.99 g/mol [1]

CAS Number 1587-26-4 (Z-isomer) [1]

Appearance Colorless liquid

Boiling Point
118.2 °C (rough estimate for Z-

isomer)

Density ~1.14 - 1.16 g/mL [2]

Safety and Handling Precautions:

2,3-Dichloro-2-butene and its isomers are hazardous chemicals and should be handled with

extreme caution in a well-ventilated fume hood.

Hazards: Flammable liquid and vapor. Causes severe skin burns and eye damage. May

cause respiratory irritation. Fatal if inhaled. Suspected of causing cancer. Toxic if swallowed

or in contact with skin.[3]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection. Use a certified respirator if inhalation risk is present.

Handling: Keep away from heat, sparks, open flames, and hot surfaces. Use only non-

sparking tools. Take precautionary measures against static discharges. Avoid breathing mist,

gas, or vapors.[3]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store in a

flammables area, away from strong oxidizing agents.[3]

First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[3]
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Skin Contact: Immediately remove all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

Application: Synthesis of (Z)-2,3-Diazido-2-butene
2,3-Dichloro-2-butene serves as a precursor for the synthesis of vicinal diazides, which are

valuable intermediates for creating compounds with nitrogen-containing functional groups, such

as vicinal diamines or 1,2,3-triazoles. The following protocol details the nucleophilic substitution

reaction of (Z)-2,3-dichloro-2-butene with sodium azide.

Experimental Protocol
Objective: To synthesize (Z)-2,3-diazido-2-butene via nucleophilic substitution.

Reaction Scheme:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b073511?utm_src=pdf-body
https://www.benchchem.com/product/b073511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

ProductCl
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Solvent:
Acetonitrile (CH3CN)

Heat

+  2 NaN3

Sodium Azide

+  2 NaCl

Sodium Chloride
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Start: (Z)-2,3-dichloro-2-butene

Reaction Setup:
- Add starting material to flask
- Add anhydrous acetonitrile

Add Sodium Azide (NaN3)
(Caution: Toxic/Explosive)

Heat to Reflux (82°C)
Monitor by TLC/GC-MS

Cool and Quench with Water

Extract with Diethyl Ether

Wash with Brine
Dry over MgSO4

Concentrate under Reduced Pressure
(Caution: Potentially Explosive Product)

Column Chromatography
(Optional)

Final Product:
(Z)-2,3-diazido-2-butene

If pure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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